Cas no 2228903-67-9 (2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228903-67-9
• MF: C₁₄H₁₄F₂O₂
• MW: 252.256571292877
• CID: 6024088
• PubChem ID: 165650512
• Update Time: 2025-06-09

2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid
• 2228903-67-9
• EN300-1946002

• Inchi： 1S/C14H14F2O2/c15-14(16)8-13(14,12(17)18)11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7-8H2,(H,17,18)
• InChI Key： DNQNKEJKRUOWFL-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C2C=CC=CC=2CCC1)F

Computed Properties

• Exact Mass: 252.09618601g/mol
• Monoisotopic Mass: 252.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid (CAS No. 2228903-67-9)

2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid (CAS No. 2228903-67-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring substituted with difluoro and tetrahydronaphthalene moieties. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropane ring is a three-membered cyclic alkane that imparts significant strain to the molecule, leading to unique chemical reactivity and biological properties. The presence of difluoro substituents on the cyclopropane ring further enhances the compound's stability and metabolic profile, making it an attractive candidate for drug development. The tetrahydronaphthalene moiety, on the other hand, is a common scaffold in many bioactive molecules due to its ability to interact with various biological targets.

Recent studies have explored the potential of 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have demonstrated that 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

In addition to its anti-inflammatory and antiviral properties, 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid has also shown promise in neurodegenerative diseases. Research suggests that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 2,2-difluoro-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropane-1-carboxylic acid (CAS No. 2228903-67-9) represents a promising lead compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its full potential as a novel therapeutic agent.